4-ethynyl-4-fluoropiperidine hydrochloride
Description
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-ethynyl-4-fluoropiperidine hydrochloride involves the reaction of 4-fluoropiperidine with acetylene in the presence of a palladium catalyst to form 4-ethynyl-4-fluoropiperidine. The resulting compound is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "4-fluoropiperidine", "acetylene", "palladium catalyst", "hydrochloric acid" ], "Reaction": [ "Step 1: 4-fluoropiperidine is reacted with acetylene in the presence of a palladium catalyst to form 4-ethynyl-4-fluoropiperidine.", "Step 2: The resulting compound is then reacted with hydrochloric acid to form 4-ethynyl-4-fluoropiperidine hydrochloride." ] } | |
CAS RN |
2758002-96-7 |
Molecular Formula |
C7H11ClFN |
Molecular Weight |
163.6 |
Purity |
95 |
Origin of Product |
United States |
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